Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0006371 | N-{3-[(3-{4-[(4-Methoxyphenyl)amino]-1,3,5-Triazin-2-Yl}pyridin-2-Yl)amino]-4-Methylphenyl}-4-[(4-Methylpiperazin-1-Yl)methyl]benzamide | 1157857-37-8 | C35H37N9O2 |
| VC0006311 | 1-Propanone, 3-(5-methyl-1H-imidazol-4-yl)-1-(1-methyl-1H-indol-2-yl)- | 117186-80-8 | C16H17N3O |
| VC0006327 | 5,9-Dimethyl-16-propan-2-yltetracyclo[10.2.2.01,10.04,9]hexadec-15-ene-5,13,14-tricarboxylic acid | 125-66-6 | C24H34O6 |
| VC0006370 | (Z)-But-2-enedioic acid;3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a][1,3,5]triazine-2,4-dione | 133364-63-3 | C21-H25-F-N4-O3.C4-H4-O4 |
| VC0006367 | 5-[2-(1H-Imidazol-5-yl)ethyl]-1H-imidazole | 147596-31-4 | C8H10N4 |
| VC0006325 | Galegine Sulfate | 20284-78-0 | C6H15N3O4S |
| VC0006337 | Fluacrypyrim | 229977-93-9 | C20H21F3N2O5 |
| VC0006316 | N-(Tert-Butyl)-6,7-dichloro-3-(methylsulfonyl)quinoxalin-2-amine | 281209-71-0 | C13H15Cl2N3O2S |
| VC0006357 | 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, disodium salt | 3963-80-2 | C10H7NNa2O7S2 |
| VC0006343 | Filastatin | 431996-53-1 | C18H18ClN3O3 |
| VC0006364 | Egonol | 530-22-3 | C19H18O5 |
| VC0006331 | Fomocaine hydrochloride | 56583-43-8 | C20H26ClNO2 |
| VC0006330 | 8-(2-Ethoxyphenyl)-7,8-dihydro[1,3]dioxolo[4,5-g]quinolin-6(5H)-one | 599151-35-6 | C18H17NO4 |
| VC0006312 | Govadine | 60342-43-0 | C19H21NO4 |
| VC0006313 | 4-(2-(1H-Indol-3-yl)vinyl)-1-methylpyridinium chloride | 64651-39-4 | C16-H15-N2.Cl |
| VC0007574 | Daporinad | 658084-64-1 | C₂₄H₂₉N₃O₂ |
| VC0006333 | Fluperlapine | 67121-76-0 | C19H20FN3 |
| VC0006324 | L-Tryptophanamide, N-(1-oxo-6-phenylhexyl)glycyl- | 678996-63-9 | C25H30N4O3 |
| VC0006332 | 6,8-Dibromo-2-(4-hydroxy-3-methoxyphenyl)-4H-chromen-4-one | 780778-55-4 | C16H10Br2O4 |
| VC0006358 | Emopamil | 78370-13-5 | C23H30N2 |
| VC0007538 | Sodium;3-(N-ethyl-3-methoxyanilino)-2-hydroxypropane-1-sulfonic acid | 82692-96-4 | C₁₂H₁₈NNaO₅S |
| VC0007546 | GSK269962A | 850664-21-0 | C₂₉H₃₀N₈O₅ |
| VC0007550 | Necrostatin 2 racemate | 852391-15-2 | C₁₃H₁₂ClN₃O₂ |
| VC0006368 | N-(1-Benzylpiperidin-4-yl)-2-(4-fluorophenyl)imidazo[2,1-b][1,3]benzothiazole-6-carboxamide | 891894-69-2 | C28H25FN4OS |
| VC0006369 | (1R,2S,10R,12R,13S,15R)-12-Cyano-10-(hydroxymethyl)-8-methoxy-16-methyl-11,16-diazatetracyclo[11.2.1.02,11.04,9]hexadeca-4(9),5,7-triene-15-carboxylic acid | 96251-59-1 | C19-H23-N3-O4 |